Cas no 863185-11-9 (7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
• CAS No: 863185-11-9
• MF: C₂₀H₁₈ClNO₃
• MW: 355.814824581146
• MDL: MFCD03422121
• CID: 3111405
• PubChem ID: 17349443
• Update Time: 2025-06-13

7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-8-methyl-2-(3-propoxy-phenyl)-quinoline-4-carboxylic acid
• ALBB-000680
• VS-06406
• 863185-11-9
• SB72247
• STK471054
• 7-chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
• AKOS003366741
• 7-chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylicacid
• BBL017692
• DTXSID901171853
• MFCD03422121
• 7-Chloro-8-methyl-2-(3-propoxyphenyl)-4-quinolinecarboxylic acid
• H21051
• 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid

• MDL： MFCD03422121
• Inchi： 1S/C20H18ClNO3/c1-3-9-25-14-6-4-5-13(10-14)18-11-16(20(23)24)15-7-8-17(21)12(2)19(15)22-18/h4-8,10-11H,3,9H2,1-2H3,(H,23,24)
• InChI Key： ONSZRARBCBDEBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)O)C=C(C3C=CC=C(C=3)OCCC)N=C2C=1C

Computed Properties

• Exact Mass: 355.0975211g/mol
• Monoisotopic Mass: 355.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid

Introduction to 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid (CAS No. 863185-11-9)

7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid (CAS No. 863185-11-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid is a member of the quinoline family, a class of heterocyclic aromatic compounds with a wide range of biological activities. The compound features a quinoline core with specific substituents: a chlorine atom at the 7-position, a methyl group at the 8-position, and a 3-propoxyphenyl group at the 2-position. These substituents contribute to the compound's unique chemical properties and biological activities.

The molecular formula of 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid is C₂₀H₁₉ClNO₃, with a molecular weight of approximately 354.82 g/mol. The compound is typically found as a white crystalline solid and is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its solubility in water is limited, which can be an important consideration in its formulation for pharmaceutical applications.

Biological Activities and Mechanisms of Action

7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid has been studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents.

Anti-inflammatory Activity: Studies have shown that 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Activity: In vitro studies have demonstrated that 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid possesses potent anti-cancer properties against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

Neuroprotective Activity: Research has also explored the neuroprotective effects of 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid. Studies have indicated that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This property suggests its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Developmental Status

The promising biological activities of 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid have led to its evaluation in preclinical studies and early-stage clinical trials. Preclinical studies have provided valuable insights into its pharmacokinetic properties, safety profile, and efficacy in animal models of various diseases.

In early-stage clinical trials, 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid has shown favorable safety profiles with minimal adverse effects. These trials have focused on evaluating its efficacy in treating inflammatory diseases and certain types of cancer. The results from these trials have been encouraging, warranting further investigation in larger-scale clinical trials to confirm its therapeutic potential.

Synthetic Routes and Production Methods

The synthesis of 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-chloroaniline with an appropriate aldehyde or ketone to form an intermediate imine, followed by cyclization to form the quinoline core. Subsequent functional group manipulations are then performed to introduce the desired substituents.

The choice of synthetic route can significantly impact the efficiency and cost-effectiveness of large-scale production. Researchers are continuously exploring new synthetic methods to improve yield, reduce side reactions, and minimize environmental impact. Advances in green chemistry principles are also being applied to develop more sustainable production processes for this compound.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid highlights its potential as a valuable lead compound for drug discovery and development. Its diverse biological activities make it an attractive candidate for further investigation in various therapeutic areas.

Ongoing studies aim to elucidate the detailed mechanisms underlying its biological effects and optimize its pharmacological properties through structure-based drug design approaches. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and therapeutic efficacy while minimizing side effects.

In conclusion, 7-Chloro-8-methyl-2-(3-propoxyphenyl)quinoline-4-carboxylic acid (CAS No. 863185-11-9) represents a promising molecule with significant potential for advancing medical treatments. Continued research and development will likely uncover new applications and improve our understanding of its therapeutic value.